2-[(4-Butoxyphenyl)formamido]-3-hydroxybutanoic acid

• IUPAC Name: 2-[(4-butoxybenzoyl)amino]-3-hydroxybutanoic acid
• InChI: InChI=1S/C15H21NO5/c1-3-4-9-21-12-7-5-11(6-8-12)14(18)16-13(10(2)17)15(19)20/h5-8,10,13,17H,3-4,9H2,1-2H3,(H,16,18)(H,19,20)
• InChI Key: GOOSXQQWSZJUCP-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NC(C(C)O)C(=O)O
• Molecular Formula: C15H21NO5
• Molecular Weight: 295.33 g/mol
• CAS No.: 1396963-93-1

Description

2-[(4-Butoxyphenyl)formamido]-3-hydroxybutanoic acid is a chemical compound with the CAS Number: 1396963-93-1. Its molecular weight is 295.34 and its IUPAC name is N-(4-butoxybenzoyl)threonine. It is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C15H21NO5/c1-3-4-9-21-12-7-5-11(6-8-12)14(18)16-13(10(2)17)15(19)20/h5-8,10,13,17H,3-4,9H2,1-2H3,(H,16,18)(H,19,20). This code provides a specific description of the compound’s molecular structure.

Physical and Chemical Properties Analysis

This compound has a molecular weight of 295.34. It is a powder at room temperature.

Scientific Research Applications

Novel Diamine Synthesis and Polyimides

A study involved synthesizing a novel diamine, which is structurally related to the compound you are interested in due to the presence of a butoxyphenyl group. This research focused on the development of new materials, specifically polyimides, which have applications in various fields including electronics and aerospace due to their thermal stability and mechanical properties (Li et al., 2006).

Catalytic Routes for Biomass-Derived Carboxylic Acids

Another study reviewed advances in chemocatalytic processes for producing carboxylic acids from biomass. While not directly mentioning your compound, this research is relevant as it explores the production of sustainable polymers from renewable carboxylic acids, which are key to developing environmentally friendly materials. The study discusses the technology status, advantages, drawbacks, and prospects of these catalytic routes, contributing to sustainable polymer development (Iglesias et al., 2020).

Biological Production of Malic Acid

This research highlights the biological production of malic acid, a dicarboxylic acid similar to the functionality seen in your compound of interest. Malic acid's production is of significant interest due to its applications in the food, chemical, and pharmaceutical industries. The study provides an overview of malic acid producers and successful metabolic engineering approaches, illustrating the potential of biotechnological methods in producing industrially relevant chemicals (Dai et al., 2018).

Tissue Engineering Applications of Polyhydroxyalkanoates

Finally, research on polyhydroxyalkanoates (PHA) discusses these polyesters' potential as biomaterials for tissue engineering applications. PHA, including compounds with hydroxyalkanoic acid units similar to the one you're interested in, shows promise for developing medical devices and tissue engineering scaffolds due to their biodegradability and biocompatibility (Chen & Wu, 2005).